Cas no 439107-96-7 (Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl-)

• Product Name: Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl-
• CAS No: 439107-96-7
• MF: C₁₁H₁₀BrNOS
• MW: 284.172200679779
• MDL: MFCD03012916
• CID: 5228516
• Update Time: 2026-03-07

Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl-

• MDL： MFCD03012916
• Inchi： 1S/C11H10BrNOS/c1-13(2)11(14)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,1-2H3
• InChI Key： BPCOOALILINGHS-UHFFFAOYSA-N
• SMILES： C12=CC=C(Br)C=C1C=C(C(N(C)C)=O)S2

Experimental Properties

• Density: 1.540±0.06 g/cm3(Predicted)
• Boiling Point: 418.2±25.0 °C(Predicted)
• pka: -1.56±0.70(Predicted)

Additional information on Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl-

Recent Advances in the Study of Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl- (CAS: 439107-96-7)

Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl- (CAS: 439107-96-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action, potential applications, and future research directions.

The compound, characterized by its benzo[b]thiophene core and a bromo-substituted carboxamide group, has been investigated for its role in modulating various biological pathways. Recent literature highlights its interaction with specific protein targets, particularly in the context of cancer and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 439107-96-7 exhibits potent inhibitory activity against certain kinases involved in tumor proliferation, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl- has shown promise in the treatment of neurological disorders. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that the compound can cross the blood-brain barrier and modulate neurotransmitter receptors, making it a viable candidate for addressing conditions such as Parkinson's disease and epilepsy. These findings underscore the versatility of 439107-96-7 in targeting diverse biological systems.

The synthesis and optimization of 439107-96-7 have also been a focus of recent studies. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, as detailed in a 2023 article in Organic Process Research & Development. These improvements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Despite these promising developments, challenges remain in the clinical translation of Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl-. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical testing. Future research should focus on structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety profile, as well as exploring its potential in combination therapies.

In conclusion, Benzo[b]thiophene-2-carboxamide, 5-bromo-N,N-dimethyl- (CAS: 439107-96-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and therapeutic potential make it a valuable subject for ongoing and future studies. By continuing to investigate its mechanisms and applications, researchers can unlock new opportunities for drug discovery and development in oncology and neurology.